7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine

• Molecular Formula: C9H6ClN5
• Molecular Weight: 219.63 g/mol
• IUPAC Name: 7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine
• InChI: InChI=1S/C9H6ClN5/c10-7-3-8-11-1-2-15(8)9(14-7)6-4-12-13-5-6/h1-5H,(H,12,13)
• InChI Key: OEKKPRFJPHMWRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=N1)C=C(N=C2C3=CNN=C3)Cl

Description

7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine is a useful research compound. Its molecular formula is C9H6ClN5 and its molecular weight is 219.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7-chloro-5-(1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine (Preparation G; 0.250 g, 0.715 mmol) in 3.5 mL of DCM was added 2,2,2,-trifluoroacetic acid (2.2 mL, 28.6 mmol) and allowed to stir at ambient temperature for 1 hour before the reaction mixture was diluted with 5 mL of toluene and then concentrated under reduced pressure. The resulting residue was dissolved in 2 mL of 7M ammonia in methanol and stirred at ambient temperature for 30 minutes. The reaction mixture was concentrated under reduced pressure and the resulting residue was purified by silica gel chromatography eluting with a gradient of 2-5% methanol in DCM with 1% ammonium hydroxide to afford 7-chloro-5-(1H-pyrazol-4-yl)imidazo[1,2-c]pyrimidine (0.107 g, 0.468 mmol, 65.5% yield). MS (apci) m/z=220.1 (M+H).